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5-Methylcoumarin-4-gentiobioside 5-Methylcoumarin-4-gentiobioside
Brand Name: Vulcanchem
CAS No.: 109974-32-5
VCID: VC20806977
InChI: InChI=1S/C22H28O13/c1-8-3-2-4-9-14(8)10(5-13(24)32-9)33-22-20(30)18(28)16(26)12(35-22)7-31-21-19(29)17(27)15(25)11(6-23)34-21/h2-5,11-12,15-23,25-30H,6-7H2,1H3/t11-,12-,15-,16-,17+,18+,19-,20-,21-,22-/m1/s1
SMILES: CC1=C2C(=CC=C1)OC(=O)C=C2OC3C(C(C(C(O3)COC4C(C(C(C(O4)CO)O)O)O)O)O)O
Molecular Formula: C22H28O13
Molecular Weight: 500.4 g/mol

5-Methylcoumarin-4-gentiobioside

CAS No.: 109974-32-5

Cat. No.: VC20806977

Molecular Formula: C22H28O13

Molecular Weight: 500.4 g/mol

* For research use only. Not for human or veterinary use.

5-Methylcoumarin-4-gentiobioside - 109974-32-5

Specification

CAS No. 109974-32-5
Molecular Formula C22H28O13
Molecular Weight 500.4 g/mol
IUPAC Name 5-methyl-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxychromen-2-one
Standard InChI InChI=1S/C22H28O13/c1-8-3-2-4-9-14(8)10(5-13(24)32-9)33-22-20(30)18(28)16(26)12(35-22)7-31-21-19(29)17(27)15(25)11(6-23)34-21/h2-5,11-12,15-23,25-30H,6-7H2,1H3/t11-,12-,15-,16-,17+,18+,19-,20-,21-,22-/m1/s1
Standard InChI Key LGVTTZBZMYKZOR-NYKIBTIESA-N
Isomeric SMILES CC1=C2C(=CC=C1)OC(=O)C=C2O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)O)O)O
SMILES CC1=C2C(=CC=C1)OC(=O)C=C2OC3C(C(C(C(O3)COC4C(C(C(C(O4)CO)O)O)O)O)O)O
Canonical SMILES CC1=C2C(=CC=C1)OC(=O)C=C2OC3C(C(C(C(O3)COC4C(C(C(C(O4)CO)O)O)O)O)O)O

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